Cas no 2763584-82-1 (rac-(2R,3R)-2-propylpiperidin-3-ol hydrochloride, cis)

• Product Name: rac-(2R,3R)-2-propylpiperidin-3-ol hydrochloride, cis
• CAS No: 2763584-82-1
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD28893259
• CID: 5685792
• PubChem ID: 165844998
• Update Time: 2025-06-09

rac-(2R,3R)-2-propylpiperidin-3-ol hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• 2763584-82-1
• rac-(2R,3R)-2-propylpiperidin-3-ol hydrochloride
• EN300-25062999
• rac-(2R,3R)-2-propylpiperidin-3-ol hydrochloride, cis

• MDL： MFCD28893259
• Inchi： 1S/C8H17NO.ClH/c1-2-4-7-8(10)5-3-6-9-7;/h7-10H,2-6H2,1H3;1H/t7-,8-;/m0./s1
• InChI Key： ZISWOSJCOHHMAL-WSZWBAFRSA-N
• SMILES： Cl.O[C@H]1CCCN[C@H]1CCC

Computed Properties

• Exact Mass: 179.1076919g/mol
• Monoisotopic Mass: 179.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(2R,3R)-2-propylpiperidin-3-ol hydrochloride, cis

Comprehensive Overview of rac-(2R,3R)-2-propylpiperidin-3-ol hydrochloride, cis (CAS No. 2763584-82-1)

The compound rac-(2R,3R)-2-propylpiperidin-3-ol hydrochloride, cis (CAS No. 2763584-82-1) is a stereospecific piperidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural configuration, characterized by the cis orientation of substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting neurological and metabolic pathways.

One of the key features of rac-(2R,3R)-2-propylpiperidin-3-ol hydrochloride, cis is its stereochemistry, which plays a critical role in its interactions with biological systems. The 2-propyl and 3-ol groups in the piperidine ring contribute to its hydrophobicity and hydrogen-bonding capabilities, respectively. These properties are essential for optimizing drug-like characteristics, such as bioavailability and target binding affinity. Recent studies highlight its potential as a scaffold for developing novel therapeutics, aligning with the growing demand for precision medicine and personalized drug design.

In the context of current trends, rac-(2R,3R)-2-propylpiperidin-3-ol hydrochloride, cis has garnered attention in discussions about AI-driven drug discovery and computational chemistry. With advancements in machine learning algorithms, researchers are leveraging tools like molecular docking and quantum mechanics to predict the compound's behavior in biological systems. This aligns with frequent searches on platforms like Google and PubMed, where users inquire about "piperidine derivatives in drug development" or "stereochemistry impact on drug efficacy."

The synthesis of rac-(2R,3R)-2-propylpiperidin-3-ol hydrochloride, cis involves multi-step organic reactions, often requiring chiral resolution techniques to achieve the desired stereopurity. This process is a topic of interest for chemists exploring green chemistry and sustainable synthesis methods. As environmental concerns rise, the pharmaceutical industry is shifting toward eco-friendly protocols, making this compound a case study for optimizing synthetic routes with minimal waste.

From a commercial perspective, rac-(2R,3R)-2-propylpiperidin-3-ol hydrochloride, cis is available through specialized chemical suppliers, catering to academic and industrial laboratories. Its CAS No. 2763584-82-1 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's applications extend beyond pharmaceuticals, including agrochemical research and material science, where its structural motifs inspire innovation.

In summary, rac-(2R,3R)-2-propylpiperidin-3-ol hydrochloride, cis represents a versatile and scientifically significant molecule. Its stereochemical complexity, combined with its potential in cutting-edge research, positions it as a focal point for future discoveries. As the scientific community continues to explore its properties, this compound will likely remain a subject of interest in journals, patents, and collaborative research initiatives.